Cas no 1041421-65-1 (3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid)
1041421-65-1 structure
Product Name:3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
CAS No:1041421-65-1
MF:C8H4N2O2S
MW:192.194560050964
CID:1097246
PubChem ID:44576688
Update Time:2025-04-20
3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid
- 3-cyano-4H-thieno[3,2-b]pyrrole-5-carboxylicacid
- CHEMBL497346
- BDBM50260773
- 1041421-65-1
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- Inchi: 1S/C8H4N2O2S/c9-2-4-3-13-6-1-5(8(11)12)10-7(4)6/h1,3,10H,(H,11,12)
- InChI Key: ZNRHGXYWWLTGFU-UHFFFAOYSA-N
- SMILES: S1C=C(C#N)C2=C1C=C(C(=O)O)N2
Computed Properties
- Exact Mass: 191.99934855g/mol
- Monoisotopic Mass: 191.99934855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 105Ų
3-cyano-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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